9-Aminofluorene

• IUPAC Name: 9H-fluoren-9-amine
• InChI: InChI=1S/C13H11N/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,14H2
• InChI Key: OUGMRQJTULXVDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)N
• Molecular Formula: C13H11N
• DSSTOX Substance ID: DTXSID90200496
• Molecular Weight: 181.23 g/mol
• CAS RN: 525-03-1

Description

Electrosynthesis and Characterization of Water-Soluble Poly(9-aminofluorene)

The study on the electrosynthesis of water-soluble poly(this compound) (P9AF) reveals a successful approach to creating a novel semiconducting polymer with excellent fluorescence properties. The synthesis process involves the direct anodic oxidation of this compound (9AF) in boron trifluoride diethyl etherate (BFEE). The resulting polymer is highly soluble in water due to the amino group substitution, making it a promising candidate for blue-light-emitting applications. The polymerization is shown to occur mainly at the C(2) and C(7) positions of the fluorene molecule. The fluorescence properties of P9AF are notable, with a quantum yield of 0.44, indicating its potential as a blue-light emitter. The study also discusses the effects of hydrochloric acid concentration on the solubility and fluorescence of doped and dedoped P9AF films, highlighting the role of the NH2 group in complexation with BF3 or H+ .

Palladium-Catalyzed Cross-Coupling/Annulation Cascade for Synthesis of 9-Aminofluorenes

The synthesis of 9-aminofluorenes is explored through a palladium-catalyzed cross-coupling/annulation cascade, building upon the established method for creating 9-hydroxyfluorenes. By incorporating various amines into the reaction, 9-aminofluorenes are produced, with the process confirmed by X-ray structures and NMR studies. The presence of intermolecular O-H...N hydrogen bonding is a significant finding, as it could influence the properties and reactivity of the synthesized compounds. This method provides a straightforward approach to synthesizing 9-aminofluorenes, which could be useful in various chemical applications .

Chemical and Physiological Properties of this compound and Derivatives

This research delves into the chemical reactions and physiological properties of this compound and its derivatives. The preparation of 2-methoxy- and 3-methoxy-9-aminofluorene is described, along with their reactions with ethyl chloroformate, maleic anhydride, and carbon dioxide. These reactions yield N-carbethoxy derivatives, 9-maleamic acids, and substituted ammonium carbamates. The study also notes the unsuccessful attempts to obtain 9-amino derivatives through the reduction of oximes, which instead resulted in the formation of fluorene derivatives. Physiologically, the hydrochlorides of these amines exhibit local anesthetic properties and can affect uterine contraction in a concentration-dependent manner. The research provides valuable insights into the potential medical applications of these compounds .

Scientific Research Applications

Anomalous Fluorescence

• 9-Aminofluorene exhibits unique fluorescence characteristics, including two emissions at approximately 310 nm and a solvent-dependent range between 360 nm and 410 nm, attributed to a twisted intramolecular charge transfer (TICT) coformer (Vogt & Schulman, 1982).

Synthesis Applications

• It is used in palladium-catalyzed cross-coupling/annulation cascade processes for synthesizing 9-Hydroxy and 9-Aminofluorenes (François et al., 2018).

Labeling in Mass Spectrometry

• As a label for oligosaccharides in mass spectrometry, this compound offers high UV detectability without interfering with analysis, making it valuable for studying sugars and glycoconjugates (Franz, Molinski, & Lebrilla, 2001).

Material Science

• Its derivative, water-soluble poly(this compound), exhibits good fluorescence properties, making it suitable for applications like blue-light-emitting materials (Fan, Xu, Chen, & Dong, 2008).
• This material also shows potential as a fluorescent sensor for detecting Fe(III) and inorganic phosphates (Zhang et al., 2012).

Electrochemical Studies

• Electrochemical studies have explored the standard potentials for nucleophiles in solutions involving this compound (Lund & Pedersen, 1993).

Photophysical Properties

• Investigations into the photophysical properties of derivatives, such as 2-donor-7-acceptor-9-silafluorenes, show remarkable fluorescence solvatochromism and efficient fluorescence in doped polymer films (Shimizu, Mochida, Katoh, & Hiyama, 2010).

Mechanism of Action

Target of Action

It’s known that aromatic amines like 9-aminofluorene often interact with dna and proteins in the cell .

Mode of Action

The mode of action of this compound involves its metabolic activation and interaction with cellular components. The compound is metabolically activated inside the cell, which can lead to the formation of DNA adducts . These adducts can interfere with normal cellular processes, leading to various downstream effects.

Biochemical Pathways

The formation of dna adducts can disrupt dna replication and transcription, potentially leading to mutations and altered gene expression .

Result of Action

The primary result of this compound’s action is the formation of DNA adducts . These adducts can interfere with normal DNA processes, potentially leading to mutations and altered gene expression. This can disrupt normal cellular function and potentially lead to diseases such as cancer.

Safety and Hazards

9-Aminofluorene can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions of 9-Aminofluorene research could involve further exploration of its electrochemical properties and potential applications in the development of novel semiconducting polymers.

Biochemical Analysis

Biochemical Properties

9-Aminofluorene can be metabolized by N-acetylation and N-hydroxylation to hydroxamic acids. These subsequently are conjugated to form the NO-sulfonate and NO-glucuronide conjugates . The enzymes responsible for these reactions include various cytochrome P450s .

Cellular Effects

This compound has been shown to interact with cellular DNA, leading to the formation of DNA adducts . This interaction can disrupt normal cellular processes and lead to changes in gene expression .

Molecular Mechanism

The molecular mechanism of this compound involves its conversion to reactive metabolites through enzymatic processes. These metabolites can then bind to DNA, leading to the formation of DNA adducts . This binding can disrupt normal DNA structure and function, potentially leading to mutations and other genetic changes .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For example, the compound’s stability and degradation can be influenced by various factors, such as temperature and pH

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by N-acetylation and N-hydroxylation to form hydroxamic acids, which are then conjugated to form NO-sulfonate and NO-glucuronide conjugates . The enzymes involved in these reactions include various cytochrome P450s .

Q & A

Q1: What is the molecular formula and weight of 9-Aminofluorene?

A1: this compound has a molecular formula of C13H11N and a molecular weight of 181.23 g/mol.

Q2: Are there any characteristic spectroscopic data available for this compound?

A2: While specific spectroscopic data isn't provided in the abstracts, researchers commonly employ techniques like Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) to characterize this compound and its derivatives [, , ].

Q3: What are some synthetic approaches to obtain this compound?

A3: Several methods have been explored for the synthesis of this compound and its derivatives. These include:

• Reductive Amination of 9-Fluorenone: This method involves the conversion of 9-Fluorenone to 9-Fluorenone oxime, followed by reduction to this compound using zinc [].
• Copper-Catalyzed Coupling Reactions: 9H-Fluoren-9-amine derivatives can be synthesized through a copper-catalyzed cross-coupling reaction between 2′-bromo-biaryl-N-tosylhydrazones and amines [].
• Boron Trifluoride Etherate-Catalyzed Aza-Friedel-Crafts Reaction: N-tosyl-9-aminofluorenes can be efficiently synthesized through a one-pot reaction using in situ generated N-tosylbenzaldimines and boron trifluoride etherate as a catalyst [, ].

Q4: Can this compound undergo reactions typical of primary amines?

A4: Yes, this compound exhibits reactivity typical of primary amines. For example, it reacts with ethyl chloroformate to form N-carbethoxy derivatives, with maleic anhydride to form 9-maleamic acids, and with carbon dioxide to form substituted ammonium carbamates [].

Q5: Has this compound been utilized in the synthesis of other interesting compounds?

A5: Absolutely, this compound serves as a valuable building block in organic synthesis. It has been successfully employed in the following reactions:

• Synthesis of Fluorene Derivatives: AlCl3-catalyzed cyclization reactions involving this compound can lead to the formation of indene and fluorene derivatives [].
• Preparation of Tertiary Amine Photobase Generators: Quaternary ammonium salts of this compound can be synthesized and investigated for their photochemical properties [].
• Synthesis of Phosphonic Analogues of Morphactines: Derivatives of this compound-9-phosphonic acid and this compound-9-phosphinoxides have been synthesized and investigated for their plant growth regulating properties [].

Q6: What are the potential applications of this compound and its derivatives?

A6: this compound and its derivatives have shown promise in various fields:

• Biomedical Research: Derivatives like 2-methoxy- and 3-methoxy-9-aminofluorene hydrochloride demonstrate local anesthetic properties []. this compound-derived imines are used in palladium-catalyzed asymmetric arylation reactions to synthesize enantiomerically enriched α-branched benzylamines, important building blocks for pharmaceuticals and other biologically active molecules [].
• Plant Science: Phosphonic acid derivatives of this compound exhibit morphactin-like activity, influencing plant growth and development [].
• Material Science: Cross-linked poly(methacrylic acid) functionalized poly(this compound) networks have been explored as potential materials with redox and fluorescent properties []. Water-soluble poly(this compound) has been synthesized electrochemically and shows promise as a blue-light-emitting material [].

Q7: Has this compound been explored for its biological activity?

A7: While not a primary focus of the provided research, some studies hint at the biological activity of this compound derivatives. For example, 2-methoxy- and 3-methoxy-9-aminofluorene hydrochlorides induce local anesthesia and affect the contraction of rat uteri in a concentration-dependent manner [].

Q8: What is known about the conformational preferences of this compound?

A8: Studies involving peptides containing this compound-9-carboxylic acid have investigated conformational preferences using X-ray diffraction and spectroscopic techniques like FTIR and NMR [, , ]. These studies provide insights into the structural features influencing peptide folding and interactions.

Q9: How do structural modifications of this compound affect its activity?

A9: Structure-activity relationship (SAR) studies are crucial for understanding how modifications to the this compound scaffold impact its biological activity, potency, and selectivity. While the provided abstracts don't offer detailed SAR data, specific examples highlight the importance of structural features:

• Local Anesthetic Activity: The presence of methoxy groups at the 2- and 3-positions of this compound appears to influence its anesthetic potency [].
• Inhibition of S-Adenosyl-L-methionine Synthesis: Studies involving carbocyclic and heterocyclic amino acids, including this compound-9-carboxylic acid, highlight the importance of ring size, substituents, and rigidity for inhibiting ATP:L-methionine S-adenosyltransferase [, ].